Dioctadecyldiphenylsilane

• Molecular Formula: C48H84Si
• Molecular Weight: 689.3 g/mol
• IUPAC Name: dioctadecyl(diphenyl)silane
• InChI: InChI=1S/C48H84Si/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-39-45-49(47-41-35-33-36-42-47,48-43-37-34-38-44-48)46-40-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-38,41-44H,3-32,39-40,45-46H2,1-2H3
• InChI Key: OQXQPNVPQRXIDL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[Si](CCCCCCCCCCCCCCCCCC)(C1=CC=CC=C1)C2=CC=CC=C2

Description

Dioctadecyldiphenylsilane is a useful research compound. Its molecular formula is C48H84Si and its molecular weight is 689.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The first portion of the octadecylmagnesium bromide was cooled to 0° and cuprous cyanide (0.12 g 1.34 mmoles) was added with stirring. Then dichlorodiphenylsilane (1.95 ml, 9.27 mmoles) was added. The reaction mixture was stirred at 10° for 140 minutes. Gas chromatographic analysis showed that most of the dichlorodiphenylsilane had disappeared during the first hour of reaction. The mixture was then stirred at room temperature for about 16 hours (i.e. overnight). The reaction mixture was then filtered, quenched with water, and acidified slightly with HCl. After extraction with diethylether, drying (with MgSO4) and removal of solvent, a solid was obtained. Extraction with hot heptane and crystallization provided 4.96 g of dioctadecyldiphenylsilane. The yield was about 78%.